Cas no 6399-81-1 (Triphenylphosphine hydrobromide)

• Product Name: Triphenylphosphine hydrobromide
• CAS No: 6399-81-1
• MF: C₁₈H₁₆BrP
• MW: 343.19740486145
• MDL: MFCD00035107
• CID: 46736
• PubChem ID: 24889793
• Update Time: 2025-10-27

Triphenylphosphine hydrobromide Chemical and Physical Properties

Names and Identifiers

• Triphenylphosphine hydrobromide
• triphenylphosphane,hydrobromide
• Triphenylphosphine H
• Triphenylphosphonium Bromide
• Ph3P · HBr
• Phosphine, triphenyl-, hydrobromide
• triphenylphosphane hydrobromide
• AK113849
• triphenylphosphine bromine
• Triphenylphosphonium bromide, 99%
• PubChem13868
• PH3P HBR
• Ph3P . HBr
• C18H16BrP
• UNAPPFZUZWMOPV-UHFFFAOYSA-N
• Triphenylphosphine hydrobromide, 97%
• OR5420
• triphenylphosphane;hydrobromide
• AC-5707
• D70841
• A834608
• Triphenylphosphine hydrobromide;Triphenylphosphonium bromide
• 6399-81-1
• DTXSID70213928
• MFCD00035107
• A843644
• Triphenylphosphinehydrobromide
• AKOS015889479
• Triphenylphosphine hydrobromide, purum, >=96.0% (T)
• CS-W013915
• EINECS 229-012-6
• NS00082643
• FT-0636132
• Triphenylphosphine compd. with Hydrobromic Acid; Triphenylphosphonium bromide
• DB-009889

• MDL： MFCD00035107
• Inchi： 1S/C18H15P.BrH/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;/h1-15H;1H
• InChI Key： CMSYDJVRTHCWFP-UHFFFAOYSA-N
• SMILES： Br.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 3633387

Computed Properties

• Exact Mass: 342.01700
• Monoisotopic Mass: 342.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1400
• Melting Point: 196 °C (dec.) (lit.)
• Boiling Point: 360 °C at 760 mmHg
• Flash Point: 181.7 °C
• Water Partition Coefficient: Soluble in water.
• PSA: 13.59000
• LogP: 4.40290
• Solubility: Not determined

Triphenylphosphine hydrobromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Triphenylphosphine hydrobromide

Triphenylphosphine hydrobromide (CAS No. 6399-81-1): A Versatile Phosphorus Compound in Modern Chemical Research

Triphenylphosphine hydrobromide, with the chemical formula C₁₈H₁₅PBr, is a well-established compound in the field of organophosphorus chemistry. Its CAS number, CAS No. 6399-81-1, identifies it as a specific and widely recognized substance in industrial and academic settings. This compound has garnered significant attention due to its unique structural properties and its extensive applications in various chemical transformations.

The molecular structure of Triphenylphosphine hydrobromide consists of a central phosphorus atom bonded to three phenyl groups and one bromine atom. This arrangement imparts a high degree of steric hindrance, making it an excellent ligand in coordination chemistry. The presence of the bromine atom also allows for further functionalization, enabling the synthesis of more complex derivatives that serve as intermediates in pharmaceuticals, agrochemicals, and materials science.

In recent years, Triphenylphosphine hydrobromide has been increasingly utilized in catalytic processes, particularly in transition metal-catalyzed reactions. Its ability to stabilize reactive intermediates and facilitate bond-forming reactions has made it indispensable in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is pivotal in the synthesis of biaryl compounds. These compounds are frequently found in active pharmaceutical ingredients (APIs) and advanced materials.

One of the most compelling aspects of Triphenylphosphine hydrobromide is its role in the development of asymmetric catalysis. By employing chiral derivatives of this compound, researchers have achieved high enantioselectivity in various reactions, leading to the synthesis of enantiomerically pure compounds that are crucial for pharmaceutical applications. The ability to induce stereochemical control at the phosphorus center has opened new avenues for the creation of novel drugs with improved efficacy and reduced side effects.

The compound's stability under a wide range of conditions further enhances its utility. It remains inert under ambient conditions but can be activated under specific conditions to participate in various chemical transformations. This versatility makes it a preferred choice for researchers working on complex synthetic routes where multiple steps are involved.

Recent studies have also highlighted the importance of Triphenylphosphine hydrobromide in polymer chemistry. Its incorporation into polymer matrices can enhance the thermal stability and mechanical properties of materials. Additionally, its luminescent properties have been exploited in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The pharmaceutical industry has particularly benefited from the use of Triphenylphosphine hydrobromide. It serves as a key intermediate in the synthesis of various APIs, including antiviral and anticancer agents. The ability to modify its structure allows for the creation of derivatives with tailored biological activities, making it a valuable tool in drug discovery.

In conclusion, Triphenylphosphine hydrobromide (CAS No. 6399-81-1) is a multifaceted compound with broad applications across multiple disciplines. Its role as a ligand, catalyst, and intermediate underscores its importance in modern chemical research. As new methodologies and applications continue to emerge, this compound will undoubtedly remain at the forefront of scientific innovation.